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Compound of Interest

Compound Name: SB-204900

Cat. No.: B1680793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-204900 is recognized as a potent and selective antagonist of the serotonin 5-HT2B

receptor. The 5-HT2B receptor, a G protein-coupled receptor (GPCR), is implicated in a variety

of physiological and pathological processes, making it a significant target for drug discovery.

High-throughput screening (HTS) assays are essential for identifying and characterizing

compounds that modulate the activity of this receptor. These application notes provide detailed

protocols for both biochemical and cell-based HTS assays to assess the antagonistic activity of

compounds like SB-204900 on the 5-HT2B receptor.

The 5-HT2B receptor primarily couples to Gq/G11 proteins. Upon agonist binding, this initiates

a signaling cascade through the activation of phospholipase C (PLC), leading to the production

of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of

intracellular calcium (Ca2+), a key second messenger that can be quantified in functional

assays.

Data Presentation
While specific high-throughput screening data for SB-204900 is not readily available in the

public domain, the following table summarizes quantitative data for other well-characterized 5-

HT2B receptor antagonists, which can be used as reference compounds in HTS assays.
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Compound Assay Type Parameter Value
Reference Cell
Line

SB-204741
Radioligand

Binding
pKi 7.1 -

SB-204741
Proliferation

Assay
IC50 0.5 µM CHO-K1

SB-206553
IP1 Accumulation

Assay
IC50 5.4 nM CHO-K1

Methysergide
IP1 Accumulation

Assay
IC50 1.4 nM CHO-K1

Ritanserin
IP1 Accumulation

Assay
IC50 17 nM CHO-K1

Ketanserin
IP1 Accumulation

Assay
IC50 1700 nM CHO-K1

Signaling Pathway
The following diagram illustrates the canonical Gq-coupled signaling pathway of the 5-HT2B

receptor.
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Cell Membrane

5-HT2B Receptor Gq Protein (α, β, γ)
Activates

Phospholipase C (PLC)
Activates

PIP2
Cleaves

IP3

DAG

Serotonin (Agonist)
Activates

SB-204900 (Antagonist)
Blocks

Ca²⁺ Release
Triggers

PKC Activation
Activates

Plate cells (e.g., HEK293-5HT2B)
in 384-well plates

Load cells with a
calcium-sensitive dye (e.g., Fluo-8)

Add test compounds (SB-204900)
and control antagonists

Stimulate with a 5-HT2B agonist
(e.g., Serotonin)

Measure fluorescence intensity
(kinetic read)

Analyze data to determine IC50 values

 

Prepare cell membranes from
5-HT2B expressing cells

Incubate membranes with radioligand
and varying concentrations of test compound

Separate bound from free radioligand
by rapid filtration

Measure radioactivity on filters
using a scintillation counter

Determine IC50 and calculate Ki
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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